molecular formula C13H13FN4O3 B7579363 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid

2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid

Cat. No. B7579363
M. Wt: 292.27 g/mol
InChI Key: NYHPMYNPXGPFCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid, also known as EFCA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EFCA is a triazole derivative that has been synthesized through a multistep process, and its unique structural properties make it an attractive candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid is not well understood, but it is thought to involve the inhibition of key enzymes or proteins that are involved in cellular processes. 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid has also been shown to inhibit the growth of bacteria and fungi by disrupting key cellular processes.
Biochemical and Physiological Effects
2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid has been shown to have a variety of biochemical and physiological effects. 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid has been shown to induce apoptosis in cancer cells, which may be due to its ability to inhibit key enzymes or proteins that are involved in cellular processes. 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid has also been shown to have antimicrobial activity, which may be due to its ability to disrupt key cellular processes in bacteria and fungi.

Advantages and Limitations for Lab Experiments

2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid has several advantages for use in laboratory experiments. 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid is relatively easy to synthesize, and it has been shown to have potent activity against cancer cells and microbes. However, 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid also has several limitations for use in laboratory experiments. 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid is relatively unstable, and it may degrade over time, making it difficult to store and use in experiments. 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid also has limited solubility in water, which may limit its effectiveness in some experiments.

Future Directions

There are several future directions for research on 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid. One potential direction is to investigate the mechanism of action of 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid in more detail, in order to better understand how it works at the molecular level. Another potential direction is to investigate the potential use of 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid as a therapeutic agent for various diseases, including cancer and infectious diseases. Additionally, further research is needed to investigate the potential toxicological effects of 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid, in order to determine its safety for use in humans.

Synthesis Methods

The synthesis of 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid involves several steps, including the reaction of 4-fluoroaniline with ethyl chloroformate to form 4-fluoro-N-ethoxycarbonylaniline. This intermediate is then reacted with sodium azide to form 4-fluoro-N-ethoxycarbonylazidoaniline, which is then reduced to form 4-fluoro-N-ethoxycarbonyl-4-aminophenylamine. This compound is then reacted with ethyl 2-bromoacetate to form 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid.

Scientific Research Applications

2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid has been investigated for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid has been shown to have antitumor activity in vitro, and it has been investigated as a potential anticancer agent. 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid has also been shown to have antimicrobial activity, and it has been investigated as a potential antibacterial and antifungal agent.

properties

IUPAC Name

2-[4-[ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H13FN4O3/c1-2-18(10-5-3-9(14)4-6-10)13(21)11-7-17(16-15-11)8-12(19)20/h3-7H,2,8H2,1H3,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NYHPMYNPXGPFCU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(C1=CC=C(C=C1)F)C(=O)C2=CN(N=N2)CC(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H13FN4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

292.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.